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Compound of Interest

Compound Name: 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid

CAS No.: 40664-96-8

Cat. No.: B2694530

Get Quote

An In-Depth Analysis for Researchers and Drug Development Professionals

Chalcones, which are open-chain flavonoids, are gaining recognition for their wide-ranging pharmacological benefits, most notably their antioxidant pr

derivatives are of significant interest to the scientific community for their potential to combat diseases linked to oxidative stress. The basic structure of

connected by a three-carbon α,β-unsaturated carbonyl system, which allows for numerous isomeric forms with different antioxidant strengths. This gu

antioxidant capabilities of various chalcone isomers, supported by experimental data and standardized methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b2694530/docs#a-comparative-guide-to-the-antioxidant-potential-of-chalcone-isomers
https://www.benchchem.com/product/b2694530/docs#a-comparative-guide-to-the-antioxidant-potential-of-chalcone-isomers
https://www.benchchem.com/product/b2694530?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2694530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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